2-[5-({3-[2-(4-Morpholinyl)-2-oxoethyl]-2,4-dioxo-1,3-thiazolidin-5-ylidene}methyl)-2-furyl]benzonitrile

• Molecular Formula: C21H17N3O5S
• Molecular Weight: 423.4 g/mol
• IUPAC Name: 2-[5-[(E)-[3-(2-morpholin-4-yl-2-oxoethyl)-2,4-dioxo-1,3-thiazolidin-5-ylidene]methyl]furan-2-yl]benzonitrile
• InChI: InChI=1S/C21H17N3O5S/c22-12-14-3-1-2-4-16(14)17-6-5-15(29-17)11-18-20(26)24(21(27)30-18)13-19(25)23-7-9-28-10-8-23/h1-6,11H,7-10,13H2/b18-11+
• InChI Key: IPMPRYBFXFITHQ-WOJGMQOQSA-N
• Isomeric SMILES: C1COCCN1C(=O)CN2C(=O)/C(=C\C3=CC=C(O3)C4=CC=CC=C4C#N)/SC2=O
• SMILES: C1COCCN1C(=O)CN2C(=O)C(=CC3=CC=C(O3)C4=CC=CC=C4C#N)SC2=O

Description

2-[5-({3-[2-(4-Morpholinyl)-2-oxoethyl]-2,4-dioxo-1,3-thiazolidin-5-ylidene}methyl)-2-furyl]benzonitrile, also known as MitoQ, is a mitochondria-targeted antioxidant that has gained significant attention in recent years due to its potential therapeutic applications. MitoQ is a derivative of ubiquinone, a naturally occurring antioxidant in the body, and has been shown to have a wide range of biochemical and physiological effects.

Mechanism of Action

2-[5-({3-[2-(4-Morpholinyl)-2-oxoethyl]-2,4-dioxo-1,3-thiazolidin-5-ylidene}methyl)-2-furyl]benzonitrile is a mitochondria-targeted antioxidant that accumulates in the mitochondria due to its positive charge. Once inside the mitochondria, 2-[5-({3-[2-(4-Morpholinyl)-2-oxoethyl]-2,4-dioxo-1,3-thiazolidin-5-ylidene}methyl)-2-furyl]benzonitrile scavenges free radicals and reduces oxidative stress, which can lead to mitochondrial dysfunction and cellular damage. 2-[5-({3-[2-(4-Morpholinyl)-2-oxoethyl]-2,4-dioxo-1,3-thiazolidin-5-ylidene}methyl)-2-furyl]benzonitrile also activates the mitochondrial biogenesis pathway, which can improve mitochondrial function and energy production.
Biochemical and Physiological Effects:
2-[5-({3-[2-(4-Morpholinyl)-2-oxoethyl]-2,4-dioxo-1,3-thiazolidin-5-ylidene}methyl)-2-furyl]benzonitrile has been shown to have a wide range of biochemical and physiological effects, including reducing oxidative stress, improving mitochondrial function, reducing inflammation, and preventing cell death. 2-[5-({3-[2-(4-Morpholinyl)-2-oxoethyl]-2,4-dioxo-1,3-thiazolidin-5-ylidene}methyl)-2-furyl]benzonitrile has also been shown to improve cognitive function, reduce cardiac damage, and improve insulin sensitivity.

Advantages and Limitations for Lab Experiments

2-[5-({3-[2-(4-Morpholinyl)-2-oxoethyl]-2,4-dioxo-1,3-thiazolidin-5-ylidene}methyl)-2-furyl]benzonitrile has several advantages for lab experiments, including its stability in solution, its ability to penetrate the cell membrane, and its specificity for mitochondria. However, 2-[5-({3-[2-(4-Morpholinyl)-2-oxoethyl]-2,4-dioxo-1,3-thiazolidin-5-ylidene}methyl)-2-furyl]benzonitrile is also limited by its high cost and the need for specialized expertise in its synthesis and use.

Future Directions

There are several future directions for the research and development of 2-[5-({3-[2-(4-Morpholinyl)-2-oxoethyl]-2,4-dioxo-1,3-thiazolidin-5-ylidene}methyl)-2-furyl]benzonitrile. One direction is to explore its potential therapeutic applications in other diseases, such as metabolic disorders and autoimmune diseases. Another direction is to optimize its synthesis and formulation to improve its efficacy and reduce its cost. Finally, there is a need for further research to understand the long-term effects of 2-[5-({3-[2-(4-Morpholinyl)-2-oxoethyl]-2,4-dioxo-1,3-thiazolidin-5-ylidene}methyl)-2-furyl]benzonitrile and its potential side effects.

Synthesis Methods

2-[5-({3-[2-(4-Morpholinyl)-2-oxoethyl]-2,4-dioxo-1,3-thiazolidin-5-ylidene}methyl)-2-furyl]benzonitrile is synthesized by the reaction of a furan ring with a benzonitrile ring, followed by the addition of a thiazolidinone ring and a morpholine ring. The final product is a yellow crystalline powder with a molecular weight of 547.66 g/mol. The synthesis of 2-[5-({3-[2-(4-Morpholinyl)-2-oxoethyl]-2,4-dioxo-1,3-thiazolidin-5-ylidene}methyl)-2-furyl]benzonitrile is a complex process that requires expertise in organic chemistry.

Scientific Research Applications

2-[5-({3-[2-(4-Morpholinyl)-2-oxoethyl]-2,4-dioxo-1,3-thiazolidin-5-ylidene}methyl)-2-furyl]benzonitrile has been extensively studied for its potential therapeutic applications in various diseases, including neurodegenerative diseases, cardiovascular diseases, and cancer. 2-[5-({3-[2-(4-Morpholinyl)-2-oxoethyl]-2,4-dioxo-1,3-thiazolidin-5-ylidene}methyl)-2-furyl]benzonitrile has been shown to have antioxidant, anti-inflammatory, and anti-apoptotic effects, which make it a promising candidate for the treatment of these diseases.